Cas no 1798037-61-2 (N-4-(3-methoxypiperidin-1-yl)phenylnaphthalene-1-carboxamide)

• Product Name: N-4-(3-methoxypiperidin-1-yl)phenylnaphthalene-1-carboxamide
• CAS No: 1798037-61-2
• MF: C₂₃H₂₄N₂O₂
• MW: 360.448865890503
• CID: 6329297
• PubChem ID: 71809786
• Update Time: 2025-06-14

N-4-(3-methoxypiperidin-1-yl)phenylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(3-methoxypiperidin-1-yl)phenylnaphthalene-1-carboxamide
• N-[4-(3-METHOXYPIPERIDIN-1-YL)PHENYL]NAPHTHALENE-1-CARBOXAMIDE
• AKOS024565383
• 1798037-61-2
• N-(4-(3-methoxypiperidin-1-yl)phenyl)-1-naphthamide
• F6443-0313

• Inchi： 1S/C23H24N2O2/c1-27-20-8-5-15-25(16-20)19-13-11-18(12-14-19)24-23(26)22-10-4-7-17-6-2-3-9-21(17)22/h2-4,6-7,9-14,20H,5,8,15-16H2,1H3,(H,24,26)
• InChI Key： YJPKLGPLFPSZBM-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C2C=CC(=CC=2)NC(C2=CC=CC3C=CC=CC2=3)=O)CCC1

Computed Properties

• Exact Mass: 360.183778013g/mol
• Monoisotopic Mass: 360.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 41.6Ų

Additional information on N-4-(3-methoxypiperidin-1-yl)phenylnaphthalene-1-carboxamide

Comprehensive Overview of N-4-(3-methoxypiperidin-1-yl)phenylnaphthalene-1-carboxamide (CAS No. 1798037-61-2)

N-4-(3-methoxypiperidin-1-yl)phenylnaphthalene-1-carboxamide (CAS No. 1798037-61-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its naphthalene-carboxamide core and methoxypiperidinyl moiety, is often explored for its interactions with biological targets. Researchers are particularly interested in its role as a potential modulator of specific enzymatic pathways, making it a subject of study in drug discovery and development.

The compound's chemical structure features a naphthalene ring linked to a carboxamide group, which is further connected to a phenyl ring substituted with a 3-methoxypiperidin-1-yl group. This arrangement contributes to its lipophilicity and binding affinity, properties that are critical for its potential therapeutic applications. Recent studies have highlighted its relevance in addressing neurodegenerative diseases and inflammatory conditions, aligning with current trends in precision medicine and targeted therapy.

In the context of drug design, N-4-(3-methoxypiperidin-1-yl)phenylnaphthalene-1-carboxamide is often compared to other small-molecule inhibitors due to its ability to interact with specific protein domains. Its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), is a key focus area for researchers aiming to optimize its bioavailability. The compound's synthetic route and scalability are also critical considerations for industrial applications, particularly in the production of high-purity batches for preclinical studies.

From a market perspective, the demand for novel bioactive compounds like N-4-(3-methoxypiperidin-1-yl)phenylnaphthalene-1-carboxamide is driven by the growing need for innovative treatments in areas such as oncology and central nervous system (CNS) disorders. The compound's patent status and regulatory pathway are frequently searched topics, reflecting the industry's interest in its commercial potential. Additionally, its mechanism of action and toxicity profile are subjects of ongoing investigation, with data being shared across academic and industrial research platforms.

For researchers and professionals seeking detailed information, N-4-(3-methoxypiperidin-1-yl)phenylnaphthalene-1-carboxamide (CAS No. 1798037-61-2) is often referenced in databases such as PubChem and ChemSpider, where its molecular weight, solubility, and spectroscopic data are documented. The compound's stability under various conditions and compatibility with formulation excipients are also critical parameters for its development into viable drug candidates.

In summary, N-4-(3-methoxypiperidin-1-yl)phenylnaphthalene-1-carboxamide represents a promising area of research with potential applications across multiple therapeutic domains. Its structural versatility and biological activity make it a valuable candidate for further exploration, particularly in the context of personalized medicine and high-throughput screening. As the scientific community continues to uncover its full potential, this compound is likely to remain a focal point in the advancement of medicinal chemistry and pharmacology.